Cas no 52899-59-9 (4-Butyl-2-nitro-phenol)

• Product Name: 4-Butyl-2-nitro-phenol
• CAS No: 52899-59-9
• MF: C₁₀H₁₃NO₃
• MW: 195.215122938156
• CID: 383420
• PubChem ID: 104353
• Update Time: 2025-04-19

4-Butyl-2-nitro-phenol Chemical and Physical Properties

Names and Identifiers

• 4-Butyl-2-nitro-phenol
• 4-butyl-2-nitroPhenol
• 2-nitro-4-butylphenol
• 3-Nitro-4-hydroxy-1-butyl-benzol
• 4-n-butyl-2-nitrophenol
• AC1L2WMF
• AC1Q5AP5
• AR-1G1386
• CTK1H4505
• EINECS 258-245-6
• Phenol, 4-butyl-2-nitro-
• SureCN1025706
• NS00032609
• SCHEMBL1025706
• 52899-59-9
• D2ZYJ76T9A
• YNCKBAUMTMYXSC-UHFFFAOYSA-N
• FT-0752803
• DTXSID50200937
• AKOS017504532

• Inchi： 1S/C10H13NO3/c1-2-3-4-8-5-6-10(12)9(7-8)11(13)14/h5-7,12H,2-4H2,1H3
• InChI Key： YNCKBAUMTMYXSC-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1[N+](=O)[O-])CCCC

Computed Properties

• Exact Mass: 195.08959
• Monoisotopic Mass: 195.089543
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: nothing
• Topological Polar Surface Area: 66

Experimental Properties

• Density: 1.179
• Boiling Point: 297.6°Cat760mmHg
• Flash Point: 125.6°C
• Refractive Index: 1.559
• PSA: 63.37